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Compound of Interest

Compound Name: 1,2,7-Trichloronaphthalene

Cat. No.: B15346560 Get Quote

This technical guide provides a comprehensive overview of the vapor pressure and Henry's

Law constant for 1,2,7-Trichloronaphthalene, a specific congener of polychlorinated

naphthalenes (PCNs). Due to a scarcity of direct experimental data for this particular isomer,

this document also includes data for other trichloronaphthalene isomers and related

compounds to provide context and facilitate estimations for environmental fate and transport

modeling. This guide is intended for researchers, scientists, and professionals in drug

development and environmental science.

Core Physicochemical Data
The partitioning of a chemical between the gas and aqueous phases is governed by its vapor

pressure and Henry's Law constant. These parameters are critical for predicting the

environmental distribution and persistence of substances like 1,2,7-Trichloronaphthalene.

Vapor Pressure
Direct experimental data for the vapor pressure of 1,2,7-Trichloronaphthalene is not readily

available in the reviewed literature. However, data for other trichloronaphthalene isomers can

serve as a valuable reference. The vapor pressures for several isomers are presented in Table

1. It is important to note that vapor pressure is temperature-dependent.

Table 1: Vapor Pressure Data for Trichloronaphthalene Isomers and Related Compounds
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Compound
Vapor Pressure
(Pa)

Temperature (°C) Notes

1,2,3-

Trichloronaphthalene
- -

Enthalpy of

vaporization is 68

kJ/mol at 100°C[1]

1,3,7-

Trichloronaphthalene
Not available -

Boiling point is

309.3°C at 760

mmHg[2]

1,4,5-

Trichloronaphthalene
0.0000503 25

Value is 0.000377

mmHg at 25°C[3]

Note: Conversion from mmHg to Pa is approximately 1 mmHg = 133.322 Pa.

Henry's Law Constant
The Henry's Law constant (HLC) relates the partial pressure of a solute in the gas phase to its

concentration in the aqueous phase at equilibrium. A compilation of Henry's Law constants by

Rolf Sander of the Max-Planck Institute for Chemistry provides a value for 1,2,7-
Trichloronaphthalene (PCN-17).

Table 2: Henry's Law Constant for 1,2,7-Trichloronaphthalene

Compound CAS RN
Henry's Law
Constant (H)

Method

1,2,7-

Trichloronaphthalene

(PCN-17)

51570-43-5 See Compilation Compilation

For a comprehensive and up-to-date database of Henry's Law constants, including the

temperature dependence, researchers are encouraged to consult the living review and online

database maintained by Sander[4].

Experimental Protocols
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The determination of vapor pressure and Henry's Law constant for hydrophobic organic

compounds like trichloronaphthalenes requires specialized experimental techniques. The

following sections detail common methodologies cited in the literature for similar compounds

such as polychlorinated biphenyls (PCBs), which share structural and chemical similarities with

PCNs.

Vapor Pressure Determination: Knudsen Effusion
Method
The Knudsen effusion method is a widely used technique for measuring the low vapor

pressures of solid or liquid substances with low volatility.[5][6]

Methodology:

Sample Preparation: A small amount of the purified compound is placed in a Knudsen cell,

which is a small, thermostated container with a very small orifice.

Equilibration: The cell is placed in a high-vacuum chamber and heated to a precise

temperature, allowing the sample to reach vapor pressure equilibrium.

Effusion: The vapor effuses through the orifice into the vacuum. The rate of mass loss of the

sample is measured over a specific time period.

Calculation: The vapor pressure (P) is calculated using the Hertz-Knudsen equation: P = (Δm

/ (A * t)) * sqrt(2 * π * R * T / M) Where:

Δm is the mass loss

A is the area of the orifice

t is the time of effusion

R is the ideal gas constant

T is the absolute temperature

M is the molar mass of the substance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.osti.gov/etdeweb/servlets/purl/20828178
https://pubmed.ncbi.nlm.nih.gov/16050575/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15346560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By conducting the experiment at various temperatures, the temperature dependence of the

vapor pressure can be determined, and thermodynamic parameters like the enthalpy of

sublimation or vaporization can be derived using the Clausius-Clapeyron equation[6].

Caption: Workflow for Vapor Pressure Determination via Knudsen Effusion.

Henry's Law Constant Determination: Inert Gas
Stripping (IGS)
Inert Gas Stripping (IGS) is a dynamic method suitable for measuring the Henry's Law constant

of volatile and semi-volatile organic compounds from aqueous solutions.[4][7]

Methodology:

Solution Preparation: An aqueous solution of the target compound with a known

concentration is prepared.

Stripping: An inert gas (e.g., nitrogen) is bubbled through the solution at a constant flow rate.

The gas strips the volatile compound from the liquid phase.

Analysis: The concentration of the compound in the off-gas is continuously monitored over

time using a suitable detector, such as a gas chromatograph (GC)[8].

Calculation: The Henry's Law constant is determined from the rate of decrease of the

compound's concentration in the liquid phase or its concentration in the gas phase. The

relationship is derived from a mass balance on the system.

Several variations of this method exist, including the bubble column and multiple equilibration

techniques, which can be adapted based on the compound's properties and the desired

accuracy[8][9].
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Caption: Relationship between Phases Governed by Henry's Law.

Conclusion
This technical guide summarizes the available data for the vapor pressure and Henry's Law

constant of 1,2,7-Trichloronaphthalene and its isomers. While a direct experimental value for

the vapor pressure of 1,2,7-Trichloronaphthalene is not currently available, the data on

related isomers and the detailed experimental protocols provided herein offer a solid foundation

for researchers to estimate this property and to conduct further experimental investigations.

The provided Henry's Law constant information is a crucial parameter for environmental

modeling. The use of standardized and validated experimental methods, such as the Knudsen

effusion and inert gas stripping techniques, is essential for generating high-quality data for

these environmentally significant compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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